Cas no 1020982-98-2 (N-[4-(2-{[(thiophen-2-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide)

• Product Name: N-[4-(2-{[(thiophen-2-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide
• CAS No: 1020982-98-2
• MF: C₁₆H₁₅N₃O₂S₃
• MW: 377.504199266434
• CID: 5948443
• PubChem ID: 42208427
• Update Time: 2025-06-11

N-[4-(2-{[(thiophen-2-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2-{[(thiophen-2-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide
• N-[4-[3-oxo-3-(thiophen-2-ylmethylamino)propyl]-1,3-thiazol-2-yl]thiophene-2-carboxamide
• N-(4-(3-oxo-3-((thiophen-2-ylmethyl)amino)propyl)thiazol-2-yl)thiophene-2-carboxamide
• 1020982-98-2
• AKOS024503299
• VU0639161-1
• F5254-0059

• Inchi： 1S/C16H15N3O2S3/c1-19(14-5-3-9-23-14)13(20)7-6-11-10-24-16(17-11)18-15(21)12-4-2-8-22-12/h2-5,8-10H,6-7H2,1H3,(H,17,18,21)
• InChI Key： UXAZBPQBGDBEHQ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC(CCC(=O)N(C3SC=CC=3)C)=CS2)=O)SC=CC=1

Computed Properties

• Exact Mass: 377.03264025g/mol
• Monoisotopic Mass: 377.03264025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 156Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-[4-(2-{[(thiophen-2-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide

Introduction to N-[4-(2-{[(thiophen-2-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide (CAS No. 1020982-98-2)

N-[4-(2-{[(thiophen-2-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1020982-98-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The intricate structure of this compound, featuring a thiophene core and multiple functional groups, contributes to its unique chemical properties and potential therapeutic applications.

The molecular structure of N-[4-(2-{[(thiophen-2-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide is characterized by the presence of several key functional groups, including a carbamoyl moiety and a thiazole ring. These components are strategically positioned within the molecule to enhance its interactions with biological targets, such as enzymes and receptors. The thiophene ring, in particular, is known for its ability to modulate electronic properties and biological activity, making it a valuable component in the design of novel pharmaceutical agents.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various diseases. N-[4-(2-{[(thiophen-2-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide has been studied for its potential role in inhibiting key enzymes involved in metabolic pathways associated with cancer and inflammation. The compound's ability to interact with these enzymes suggests that it may have therapeutic benefits in managing these conditions. Preliminary studies have shown that this molecule can modulate the activity of enzymes such as PDE4 (phosphodiesterase 4), which is implicated in inflammatory responses.

The synthesis of N-[4-(2-{[(thiophen-2-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The incorporation of the thiophene ring and the carbamoyl group necessitates careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule. These methods not only enhance the efficiency of the synthesis but also improve the overall quality of the final product.

The pharmacological properties of N-[4-(2-{[(thiophen-2-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide have been extensively evaluated in vitro and in vivo. In cell-based assays, this compound has demonstrated significant inhibitory effects on various targets relevant to human health. For instance, it has shown potential in reducing the proliferation of cancer cells by interfering with critical signaling pathways. Additionally, studies have indicated that this molecule may possess anti-inflammatory properties by modulating cytokine production and immune cell function.

The structural features of N-[4-(2-{[(thiophen-2-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide also contribute to its solubility and bioavailability, which are crucial factors for drug development. The presence of polar functional groups enhances its solubility in aqueous environments, facilitating its absorption and distribution within the body. Furthermore, modifications to the molecular structure have been made to improve metabolic stability and reduce potential side effects.

In conclusion, N-[4-(2-{[(thiophen-2-yl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]thiophene-2-carboxamide (CAS No. 1020982-98) is a promising compound with significant potential in pharmaceutical applications. Its unique structure and biological activities make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing innovative therapeutic strategies.